![molecular formula C9H11NO3 B1297697 Methyl 4-amino-3-methoxybenzoate CAS No. 41608-64-4](/img/structure/B1297697.png)
Methyl 4-amino-3-methoxybenzoate
Overview
Description
“Methyl 4-amino-3-methoxybenzoate” is a chemical compound with the CAS Number: 41608-64-4 . It has a molecular weight of 181.19 and its molecular formula is C9H11NO3 . It is a solid substance .
Synthesis Analysis
The synthesis of “this compound” involves the reaction of 4-Amino-3-methoxybenzoic acid with Methanol . The reaction is carried out in a solution of Methanol (MeOH), water, and Tetrahydrofuran (THF). Lithium hydroxide (LiOH) is added in one portion at 25 °C under N2. The mixture is stirred at 25 °C for 12 hours .Molecular Structure Analysis
The InChI code for “this compound” is 1S/C9H11NO3/c1-12-8-5-6 (9 (11)13-2)3-4-7 (8)10/h3-5H,10H2,1-2H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a solid substance . It has a melting point of 128-131°C . The predicted boiling point is 332.0±22.0 °C and the predicted density is 1.179±0.06 g/cm3 . The storage temperature is 2-8°C and it should be protected from light .Scientific Research Applications
Synthesis Applications
Methyl 4-amino-3-methoxybenzoate has been utilized in various synthesis processes. For instance, Wang Yu (2008) described its use in synthesizing 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride, a drug used in the treatment of schizophrenia. The synthesis involved multiple steps, including methylation, ethylation, and oxidation, yielding a total yield of 24.5% (Wang Yu, 2008).
Murakami et al. (1971) reported on its application in an improved synthesis process for metoclopramide, a medication used for nausea and gastroesophageal reflux disease. Their process involved methylation, chlorination, and condensation steps, leading to higher yields of metoclopramide (Murakami et al., 1971).
Biological Interactions
Studies on the interaction of substrates with enzymes have shown that this compound, among other compounds, is acted upon by certain enzymes. Bernhardt et al. (1973) studied an enzyme system in Pseudomonas putida that demethylates this compound. The enzyme system was found to require NADH and oxygen as cofactors and displayed specificity for para-substituted benzoic acid derivatives (Bernhardt et al., 1973).
Safety and Hazards
Properties
IUPAC Name |
methyl 4-amino-3-methoxybenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-12-8-5-6(9(11)13-2)3-4-7(8)10/h3-5H,10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJLFOMMCQBAMAA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)OC)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60194434 | |
Record name | Methyl 4-amino-3-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60194434 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
41608-64-4 | |
Record name | Benzoic acid, 4-amino-3-methoxy-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=41608-64-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4-amino-3-methoxybenzoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041608644 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl 4-amino-3-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60194434 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl 4-amino-3-methoxybenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.397 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | METHYL 4-AMINO-3-METHOXYBENZOATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/F37JMF7S7F | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the structural significance of Methyl 4-amino-3-methoxybenzoate in developing potential drug candidates?
A1: this compound serves as a key building block in synthesizing molecules with high affinity for the 5-HT4 receptor [, ]. This receptor is a promising target for treating various neurological and psychiatric disorders. By modifying the structure of this compound, researchers can fine-tune the binding affinity and selectivity of resulting compounds for the 5-HT4 receptor, leading to the development of potential drug candidates [].
Q2: How was the crystal structure of this compound determined, and what insights does it provide?
A2: The crystal structure of this compound was determined using X-ray diffraction analysis []. The study provides detailed information on the precise positions of hydrogen atoms within the molecule, contributing to a deeper understanding of its three-dimensional conformation and potential interactions with other molecules []. This structural information is valuable for understanding its role as a building block in more complex molecules and for designing derivatives with specific pharmacological properties.
Q3: Has this compound been used in developing radioligands for medical imaging?
A3: Yes, this compound served as a starting point for synthesizing [11C]RX-1, a radioligand designed for Positron Emission Tomography (PET) imaging of 5-HT4 receptors in the brain [, ]. This radioligand, (([methoxy-(11)C]1-butylpiperidin-4-yl)this compound), demonstrated promising characteristics for visualizing and studying 5-HT4 receptor distribution in living subjects, particularly in the context of neurological research [, ].
Q4: What challenges were encountered in developing radioligands based on this compound for PET imaging?
A4: While [11C]RX-1 displayed promising traits for PET imaging, researchers also explored alternative radioligands due to the short half-life of carbon-11 (20.4 minutes) []. The development of [18F]RX-2, a fluorine-18 labeled analog, aimed to address this limitation and offer a longer-lasting imaging agent for studying 5-HT4 receptors []. This highlights the continuous efforts in optimizing radioligand design based on this compound for improved imaging capabilities.
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